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Sulfameter & Other Sulfonamides Overview

Drug Name Primary Indications Mechanism of Action
Key Characteristics /
Notes

Sulfameter [1] [2] Leprosy; Urinary &
Respiratory Tract

Infections [1]

Inhibits bacterial
dihydropteroate
synthase, blocking
folate synthesis [1]

Long-acting sulfonamide;
also used in veterinary

medicine [1] [2]

Sulfamethoxazole
[3] [4]

Urinary Tract Infections;
Often used in

combination (e.g., with
trimethoprim)

Presumed same as
above (inhibition of

folate synthesis)

Medium-term
sulfonamide; high cure

rate (92.5%) in UTIs [3]

Sulfamethizole [3] Urinary Tract Infections Presumed same as
above (inhibition of

folate synthesis)

Short-acting sulfonamide;
high cure rate (91.5%) in

UTIs [3]

Sulfadiazine (SDZ)
[4]

Veterinary infections;

Burn wounds;
Toxoplasmosis (with

pyrimethamine)

Presumed same as

above (inhibition of
folate synthesis)

Commonly used in

veterinary medicine; used
with anti-malarial drug for

toxoplasmosis [4]
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Drug Name Primary Indications Mechanism of Action
Key Characteristics /
Notes

Sulfamethazine
(SMZ) [4]

Veterinary infections

(livestock)

Presumed same as

above (inhibition of
folate synthesis)

Used in livestock for

infections and as a growth
promoter [4]

Mechanism of Action & Experimental Insights

The core antibacterial mechanism shared by sulfonamides like Sulfameter is the competitive inhibition of

the dihydropteroate synthase (DHPS) enzyme. This enzyme is crucial for bacterial synthesis of folic acid,

an essential vitamin for nucleic acid and protein production [1] [4]. Since this pathway is absent in humans,

it provides a selective target for antibacterial action.

Recent research suggests additional, complex mechanisms beyond DHPS inhibition. One study investigated

the toxic mechanism of a sulfonamide (sulfachloropyridazine) on Aliivibrio fischeri from a quorum sensing

perspective [5]. Quorum sensing is a bacterial cell-cell communication system that regulates population

behavior. The study proposed that sulfonamides may interfere with three signaling pathways, affecting

bacterial luminescence, growth, and the homeostasis of regulatory proteins [5]. The following diagram

illustrates these proposed pathways.

Pathway I Pathway II Pathway III

Sulfonamide (SCP)

Alters active form of LitR protein Facilitates production of
C6HSL signaling molecules Combines with DHPS enzyme

Inhibits bacterial growth Stimulates bacterial luminescence Maintains homeostasis in
LitR and DHPS proteins Inhibits folate metabolism
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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